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Compound of Interest

Compound Name: SESQUICILLIN

Cat. No.: B7840558

Get Quote

Executive Safety Summary
Sesquicillin (Sesquicillin A) is a fungal metabolite and pyrano-diterpene, not a beta-lactam

antibiotic despite the suffix.[1] Unlike penicillins, which primarily pose allergic risks,

Sesquicillin is a cytotoxic agent capable of inducing G1 phase cell cycle arrest.[1]

Operational Criticality: Treat this substance as a High Potency Active Pharmaceutical

Ingredient (HPAPI). The primary risks are inhalation of dry powder and dermal absorption,

particularly when solvated in carriers like DMSO, which can transport the compound through

the skin barrier.

Physicochemical Hazard Profile
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Parameter Data Operational Implication

CAS Number 51103-58-3
Use for accurate waste

labeling.[1]

Classification Cytotoxic / Antineoplastic

Handle under OEB 3/4

(Occupational Exposure Band)

protocols.[1]

Solubility
DMSO, Methanol,

Dichloromethane

High Risk: DMSO solutions

penetrate nitrile gloves faster

than water.[1]

Mechanism G1 Phase Cell Cycle Arrest

Teratogenic/Carcinogenic

potential requires strict

containment.[1]

The "Why": Mechanistic Basis for Protection
To trust a protocol, you must understand the threat. We do not wear PPE simply to follow rules;

we wear it to interrupt specific biological pathways.[1]

Sesquicillin functions by inhibiting the proliferation of eukaryotic cells (demonstrated in MCF-7

and Jurkat cell lines).[1] It permeates the cell membrane and disrupts the G1 checkpoint,

preventing cell division.

The Danger: If you inhale aerosolized particles, they settle in the alveoli. If absorbed through

the skin, the compound enters systemic circulation.

The Defense: Our PPE strategy focuses on two vectors: Particulate Exclusion (preventing

inhalation) and Permeation Resistance (preventing dermal transport).[1]

Visualization: The Exposure Pathway & Defense Logic
The following diagram illustrates the logical relationship between the compound's state (Solid

vs. Solution) and the required biological barrier.
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Caption: Causal pathway analysis linking Sesquicillin physical states to specific biological

risks and required protective barriers.

Personal Protective Equipment (PPE) Specifications
Standard laboratory PPE is insufficient for cytotoxic diterpenes.[1] Implement the following Self-

Validating System:

A. Respiratory Protection (The Primary Barrier)[1]
Requirement: All open-container handling (weighing, transfer) must occur within a certified

Chemical Fume Hood or Biological Safety Cabinet (Class II, Type B2).[1]

PPE Augmentation: If work must occur outside a hood (rare), a P100 particulate respirator is

mandatory.[1] Surgical masks offer zero protection against cytotoxic aerosols.[1]

B. Dermal Protection (The Critical Variable)
Sesquicillin is frequently dissolved in DMSO for biological assays.[1] DMSO is a permeation

enhancer.[1]

Glove Protocol: Double-gloving is mandatory.[1]

Inner Layer: Nitrile (4 mil / 0.10 mm) – Taped to lab coat sleeve.[1]

Outer Layer: Nitrile (Extended Cuff, 5-6 mil) – Loose over the wrist.[1]
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Change Frequency: Immediately upon splash, or every 30 minutes when working with

DMSO solutions.

Body Protection:

Standard: Cotton lab coat (fluid resistant).[1]

High Risk (Stock Solution Prep): Disposable Tyvek® arm sleeves or a front-closing gown

to prevent sleeve saturation.[1]

C. Ocular Protection
Standard: ANSI Z87.1 Chemical Splash Goggles.[1]

Contraindication: Do not use safety glasses with open sides.[1] A splash of Sesquicillin in

DMSO can track around standard glasses and enter the eye, delivering the cytotoxin directly

to the optic nerve and surrounding tissues.

Operational Workflow: Solubilization & Handling
This workflow is designed to minimize static discharge (which scatters powder) and prevent

solvent wicking.[1]

Step-by-Step Protocol
Preparation:

Decontaminate the fume hood surface with 70% Ethanol before starting.[1]

Place a disposable absorbent pad (plastic side down) in the work area.[1]

Anti-Static Measure: Use an anti-static gun or ionizer on the weighing boat.[1]

Sesquicillin powder is prone to static cling.[1]

Weighing (Solid State):

Never leave the balance open.

Transfer powder using a disposable spatula.[1]
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Close the balance door immediately after transfer to prevent air currents from aerosolizing

the powder.

Solubilization (Liquid State):

Solvent Choice: DMSO is preferred for stock solutions (high solubility).[1]

Technique: Add solvent down the side of the vial, not directly onto the powder, to reduce

"puffing."

Vortexing: Cap tightly.[1] Vortex inside the hood.[1] Do not remove the vial from the hood

until visually inspected for leaks.

Visualization: Safe Solubilization Decision Tree
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Caption: Decision matrix for solvent selection highlighting specific PPE adjustments for DMSO

versus volatile alcohols.

Decontamination & Disposal[1][2]
Because Sesquicillin is a stable pyrano-diterpene, simple water rinsing is ineffective.[1]

Spill Management
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Powder Spill:

Do not dry sweep.[1]

Cover with wet paper towels (soaked in 10% bleach or detergent) to prevent dust.[1]

Wipe up inward (periphery to center).[1]

Liquid Spill (DMSO/Solvent):

Absorb with vermiculite or chem-pads.[1]

Clean surface with 10% Sodium Hypochlorite (Bleach) followed by 70% Ethanol.[1] The

bleach helps oxidize the organic structure; the ethanol removes the residue.

Waste Disposal[2]
Classification: Cytotoxic/Hazardous Chemical Waste.[1]

Method: High-temperature incineration.[1]

Liquids: Do not pour down the drain. Collect in "Cytotoxic" labeled waste carboys.[1]

Solids: Gloves, pipette tips, and weighing boats must be incinerated.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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